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Compound of Interest

Compound Name:
3-(2-Furoyl)quinoline-2-

carbaldehyde

Cat. No.: B152673 Get Quote

Essential Safety and Handling Guide for 3-(2-
Furoyl)quinoline-2-carbaldehyde
Chemical Identifier: 3-(2-Furoyl)quinoline-2-carbaldehyde CAS Number: 126769-01-5

Molecular Formula: C₁₅H₉NO₃ Appearance: White to off-white powder.[1]

This document provides crucial safety and logistical information for the handling and disposal

of 3-(2-Furoyl)quinoline-2-carbaldehyde, a fluorogenic derivatizing reagent.[1][2] Adherence

to these guidelines is essential for ensuring laboratory safety.

Hazard Identification and Classification
3-(2-Furoyl)quinoline-2-carbaldehyde is classified with the following hazards:

H302: Harmful if swallowed.[1][3][4]

H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][3][4]
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The signal word for this chemical is Warning.[3] As a quinoline derivative, it should be handled

with caution, as compounds in this class can be toxic through ingestion, inhalation, or skin

contact.[5] Aldehydes, in general, can be reactive, toxic, and may cause allergic reactions.[6]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical line of defense against exposure. The

following table summarizes the required equipment.
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Protection Type Specific Equipment Material/Standard
Rationale and Best

Practices

Eye and Face

Protection

Safety glasses with

side shields or

Goggles.[7][8] A face

shield is required if

there is a splash

hazard.[6]

EN 166 (EU) or ANSI

Z87.1 (US)

Protects against dust

particles and

accidental splashes.

Skin and Body

Protection

Chemical-resistant

gloves.[3][7]

Nitrile or Butyl rubber.

[6]

Provides a barrier

against skin contact

and irritation.[6] Latex

gloves are not

recommended.[6]

Change gloves

immediately if

contaminated,

punctured, or torn.

Laboratory coat. N/A

Protects skin and

personal clothing from

contamination.

Respiratory Protection

NIOSH-approved N95

dust mask (or

equivalent).[3]

N95 (US) or EN 149

(EU) FFP2

Required when

handling the powder

outside of a certified

fume hood to prevent

inhalation of dust,

which can cause

respiratory irritation.[3]

[8]

Operational and Handling Plan
Engineering Controls:

Always handle this compound within a certified chemical fume hood to minimize inhalation

exposure.[9]
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Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[9][10]

Procedural Workflow:

Preparation:

Designate a specific area for handling the chemical.

Ensure all required PPE is clean, in good condition, and properly fitted.

Assemble all necessary equipment (spatulas, weighing paper, glassware) inside the fume

hood.

Handling:

Wash hands thoroughly before donning PPE.

When weighing or transferring the powder, do so slowly and carefully to avoid creating

dust.

Keep the container tightly closed when not in use.[11]

Avoid contact with skin, eyes, and clothing.[7]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling, before

breaks, and at the end of the workday.[11][12]

Clean all contaminated surfaces and equipment.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items properly.

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[8][10]

If on Skin

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing.[8][10] If skin irritation

occurs, seek medical attention.[7]

If in Eyes

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids.[7][11] Remove contact lenses if present

and easy to do. Continue rinsing.[7][11] Seek

immediate medical attention.

If Swallowed

Do NOT induce vomiting. Clean mouth with

water and seek immediate medical attention.[8]

[10]

Storage and Disposal Plan
Storage:

Store in a well-ventilated place with the container tightly closed.[8][11]

The recommended storage temperature is 2-8°C.[3]

Store away from incompatible materials such as strong oxidizing agents.[8][10]

Protect from light and moisture.[1]

Disposal:

Dispose of waste contents and containers in accordance with all local, regional, and national

regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/P1246_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P1246_EU_6N.pdf
https://www.vulcanchem.com/product/vc21233420
https://www.tcichemicals.com/BE/en/sds/P1246_EU_6N.pdf
https://www.vulcanchem.com/product/vc21233420
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.vulcanchem.com/product/vc21233420
https://www.sigmaaldrich.com/GB/en/product/sigma/17884
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.caltagmedsystems.co.uk/products/product_detail.php?CI_ID=643742
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste should be handled as hazardous chemical waste. Do not dispose of it down the drain

or in general trash.

Use a licensed professional waste disposal service to dispose of this material.

Visual Workflow for Safe Handling
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Figure 1. Safe Handling Workflow for 3-(2-Furoyl)quinoline-2-carbaldehyde
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Caption: Safe Handling Workflow for 3-(2-Furoyl)quinoline-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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